Cas no 428485-44-3 (2,4-dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,4-dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 428485-44-3
• MF: C₁₃H₁₈Cl₂N₂O₃S
• MW: 353.264620304108
• CID: 6094110
• PubChem ID: 1167276
• Update Time: 2025-07-19

2,4-dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• 2,4-dichloro-5-methyl-N-(2-morpholinoethyl)benzenesulfonamide
• Benzenesulfonamide, 2,4-dichloro-5-methyl-N-[2-(4-morpholinyl)ethyl]-
• 428485-44-3
• Oprea1_850247
• 2,4-dichloro-5-methyl-N-[2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• AKOS002322434
• AB00108766-01
• 2,4-dichloro-5-methyl-N-(2-morpholin-4-ylethyl)benzenesulfonamide
• VU0488908-1
• Oprea1_392328
• F1058-0326

• Inchi： 1S/C13H18Cl2N2O3S/c1-10-8-13(12(15)9-11(10)14)21(18,19)16-2-3-17-4-6-20-7-5-17/h8-9,16H,2-7H2,1H3
• InChI Key： YCCRVGPGRWSLLX-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCOCC2)(=O)=O)=CC(C)=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 352.0415190g/mol
• Monoisotopic Mass: 352.0415190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67Ų

Additional information on 2,4-dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide

Comprehensive Overview of 2,4-Dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 428485-44-3)

2,4-Dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide, with the CAS number 428485-44-3, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a dichloromethylbenzene core with a morpholine moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₃H₁₈Cl₂N₂O₃S, reflects its potential for diverse reactivity and functionalization.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial and anti-inflammatory properties. Researchers are particularly interested in CAS 428485-44-3 for its potential role in designing novel enzyme inhibitors, a hot topic in precision medicine and cancer therapeutics. The integration of morpholine into its structure enhances solubility and bioavailability, addressing common challenges in drug formulation—a recurring theme in AI-driven drug development discussions.

The synthesis of 2,4-dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide typically involves multi-step organic reactions, leveraging chlorination and sulfonylation techniques. Analytical methods such as HPLC and NMR spectroscopy are critical for purity validation, aligning with industry trends emphasizing quality-by-design (QbD) principles. Environmental considerations also drive interest in green chemistry adaptations for its production, reflecting global shifts toward sustainable practices.

From a commercial perspective, CAS 428485-44-3 is cataloged by leading chemical suppliers as a high-purity reference standard, catering to pharmaceutical R&D and academic laboratories. Its relevance extends to patent literature, where derivatives of this scaffold are claimed for CNS-targeting therapies—a trending area in neurodegenerative disease research. Users frequently search for "sulfonamide solubility enhancers" or "morpholine derivatives in drug design," underscoring its interdisciplinary appeal.

Ongoing studies explore the structure-activity relationship (SAR) of 428485-44-3, particularly its interactions with G-protein-coupled receptors (GPCRs)—a focal point in AI-augmented molecular modeling. The compound’s logP and hydrogen-bonding capacity are frequently analyzed using computational chemistry tools, bridging experimental and theoretical approaches. Such data are invaluable for virtual screening pipelines, a technique dominating modern drug repurposing initiatives.

Regulatory compliance for 2,4-dichloro-5-methyl-N-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide adheres to REACH and FDA guidelines, with safety profiles documented in SDS sheets. While not classified as hazardous, proper handling protocols are emphasized—addressing common queries like "safe storage of sulfonamides." The compound’s stability under varying pH conditions is another researched aspect, crucial for formulation scientists optimizing oral drug delivery systems.

In conclusion, CAS 428485-44-3 exemplifies the convergence of medicinal chemistry and material innovation. Its adaptability to high-throughput screening platforms and compatibility with bioconjugation techniques position it as a cornerstone in next-generation therapeutics. As the scientific community prioritizes targeted drug delivery and personalized medicine, this sulfonamide derivative remains a compelling subject for both industrial and academic exploration.